Ultrafiltration is a vital process for toxin removal in an artificial kidney. However, blood clotting, which usually occurs on the surface of ultrafiltration membrane will cause a decrease in filtration efficacy; hence, reducing the efficiency of the haemofiltration process. In this study, a nanoporous silicon membrane with embedded dielectrophoresis (DEP) electrodes was introduced to reduce red blood cells (RBCs) clotting on the surface of membrane. The RBCs were deviated from the surface of membrane via DEP, to reduce clotting. The size of the nanopores were ranged between 50 nm and 80 nm. The efficiency of DEP embedded ultrafiltration membrane was tested by using polystyrene beads and RBCs. The particles responded to specific frequencies applied; ranging between 100 kHz and 15 MHz. To determine the efficacy of the ultrafiltration process, particle size analysis (PSA) was utilised. The results indicated that particles larger than 80 nm were unable to pass through the nanoporous membranes, whereas smaller particles were free to pass through. Finally, the concentration of the passed through particles between embedded DEP and non-embedded DEP was compared to gauge the separation efficacy of DEP electrodes by using a microplate reader. The concentration values showed that the percentage of albumin, ADH and blood plasma that had passed through were 65.80%, 92.60% and 71.40%, respectively, as compared to 44.38%, 47.04% and 34.08% of those without embedded DEP electrodes. This showed that the performance of ultrafiltration membrane had increased by the implementation of DEP mechanism, which reduced RBCs coagulation on the membrane surface. [2022-0097]

The demand for filters with a large fractional bandwidth, up to 5%, still puts a great challenge to the typical aluminum nitride (AlN) thin films-based bulk acoustic wave (BAW) filters in an acoustic-only approach. This paper presents the design, fabrication, and characterization of film bulk acoustic wave resonator (FBAR) and filters using aluminum scandium nitride (Al0.8Sc0.2 N) thin films. The fundamental thickness-mode resonance of the FBAR is measured at 4.235 GHz with an excellent effective electromechanical coupling factor ( $K_{eff}^{2}$ ) of 14%. The filters employ a modified structure with additional $\vphantom {^{\int }}$ molybdenum (Mo) layers formed on the connection strips between each adjacent resonator. The proposed filtering topologies including ladder topology, lattice topology, and ladder-lattice topology are constructed. Results show that the modified connection strips can decrease the magnitude impedance at series resonant frequency and improve the insertion loss (IL) of the filters. The fabricated ladder filter demonstrates a high center frequency of 4.25GHz, low IL of 1.804 dB, wide bandwidth of 189 MHz, and out-of-band rejection of 30 dB, holding a great potential for the 5G wideband applications. [2022-0201]

Compared to solid-to-solid inertial switches, the devices based on liquid-to-solid contact can avoid the signal bouncing and contact wear caused by the rigid contact between the proof mass and the stationary electrode. However, most of the current liquid-to-solid inertial switches can only support one-time use. To resolve this issue, we, for the first time, present a pseudo-liquid-to-solid inertial switch that not only has a soft electronic contact but also is reusable. We utilize one graphene-coated galinstan droplet (GGD) with high conductivity as the proof mass and two polytetrafluoroethylene (PTFE)-coated galinstan droplets (PGDs) with excellent elasticity and mechanical robustness as springs to restrain the GGD. Moreover, the coated powder shell can prevent galinstan droplets from being oxidized thus enables superior performance in terms of nonstick property and high mobility. As a result, a pseudo-liquid-to-solid inertial switch with a threshold of 20 g is designed and fabricated, and it exhibits high reliability, reusability and stability with a contact time of 1 ms. In summary, this novel type of inertial switch combines the advantages and overcomes the limitations of both liquid-to-solid type and solid-to-solid type, therefore is of great potential for practical applications. [2022-0151]

Mechanical actuation of high mechanical quality (Q) factor silicon nitride (SiN) resonators often imposes a tradeoff between integration and performance. Fully integrated electrical actuation is possible, but typically require modification of the resonators to include electrodes that can increase material damping and reduce Q-factors. Conversely, remote actuation using piezo ceramics or optical forces is bulky and typically suitable only in laboratory settings. Here we demonstrate an actuation method that does not require modifications to the resonators and that is monolithically integrated on the same chip. We show that time dependent biasing of metal-dielectric-semiconductor (MDS) capacitors on the same substrate as the resonators creates acoustic waves that can propagate towards the resonator and enable actuation without resonator modification. For a 2 V actuation signal, Ni-pSi capacitors are found to achieve 10 nm actuation amplitude in square ( $1.7\times1.7$ mm) low-stress (~100 MPa) SiN membrane resonators. In this case, electrical power dissipation in the chip is on the order of $0.1 ~\mu \text{W}$ , and spurious heating is less than 1 mK. Both these values could be further reduced by doping the substrate to minimize resistive dissipation. First-principle models describing actuation in the charge accumulation (Ni-pSi) and charge depletion (Al-pSi) regimes are also developed. These models predict more efficient actuation using charge accumulation than charge depletion, which is confirmed experimentally. The developed actuation method is remarkably simple. In the case of Ni-pSi, it only requires attachment of wires to the chip with vacuum-compatible nickel paste, with no extra photolithography step. All the chips presented in this work are fabricated in-house, and a detailed fabrication procedure is provided. [2022-0107]

Prospective authors are requested to submit new, unpublished manuscripts for inclusion in the upcoming event described in this call for papers.

This work reports a class of silicon micromachined millimeter scale electrostatic actuator capable of both axial and lateral in-plane displacement with a relatively high energy density. The actuator is comprised of a large-scale integrated array of individual parallel-plate electrostatic cells. The force and displacement of cells within the array add up providing relatively large actuation force and displacement output for the actuators. The non-conventional fabrication process allows realization of submicron transduction airgaps within the actuator cells lowering the actuation voltage. The fabrication process also allows electrical isolation of different cells within the array so that different sections of the actuator ribbon can be actuated independently enabling lateral deformation of the actuator ribbon in addition to axial contraction. Axial in-plane displacement of up to $20.50~\mu \text{m}$ has been shown for a 2010 $\mu \text{m}\,\,\times 1000\,\,\mu \text{m}$ fabricated actuator. The actuator output force is as high as 10.3 mN demonstrating maximum energy density of 1.11 mJ/cm $^{\mathbf {3.}}$ The same actuator ribbon demonstrated lateral displacement of 10.11 $\mu {\mathrm{ m}}$ . [2022-0150]

In this work, we reported a theoretical model for a novel piezoelectric micromachined ultrasonic transducer (PMUT). The sensing cells with hexagonal transduction diaphragms in the PMUT array are designed and arranged in a bioinspired honeycomb structure. Based on the classical piece-wise approach commonly used for PMUT with circular diaphragm, an enhanced theoretical model is developed. In this model, the deflection of the honeycomb diaphragm is analytically determined by the volume deflection, rather than the path deflection commonly used in the previous models. The hexagonal diaphragm is converted as a circular one, whose radius is derived by correcting the characteristic size of the hexagonal diaphragm multiplied by a correction factor. The calculated parameters by the reported theoretical model of a transduction cell in the PMUT array, such as resonant frequency and static deflection, matched well with the data obtained by finite element analysis and experiment. Special investigations are made on the effects of top electrode coverage and transduction layer thickness towards PMUT’s performance. The reported theoretical model in this work is suitable not only for PMUTs with circular and hexagonal transduction cells, but also for square and other arbitrary shape diaphragms. This enhanced theoretical model provides an interesting insight on design optimizations of PMUT with various transduction cell geometries. [2022-0093]

This letter presents a novel strategy to eliminate the bias drift by using mode deflection. The bias of a mode-match gyroscope is mainly caused by the asymmetrical damping and its azimuth. Mode deflection is a method to deflect the drive mode to the direction of damping axis through the circuit configuration, thereby nulling the damping azimuth. After deflection, the bias is not sensitive to the drift of damping and its stability will be greatly improved. Experiments performed on a honeycomb disk resonator gyroscope have demonstrated the effect of this method. The compensation method yields a navigation-grade performance with the bias instability of 0.014°/h. The bias variation overall temperature range from −40°C to 60°C is improved from 73.6°/h to 1.15°/h and the RMS of the bias is 0.26°/h. [2022-0167]

Inspired by an electromagnetic generator containing multi-pole radial ring magnets, we designed a bipolar electret rotatory power generator (e-RPG) with a multi-phase core-shell structure to boost output performance and achieve high-precision self-sensing capabilities. A selectively localized rotary corona discharging method is invented to uniformly inject both positive and negative charges into a single electret’s curved surface. The experimental results show that the output power of the bipolar-charged e-RPG is increased to 384% compared with those of positive or negative charging alone, which is consistent with the results obtained from the theoretical model. By introducing the core-shell-structured multi-phase electrode design, both the rotation direction and speed can be precisely detected. The frequency sensitivity and linearity $\text{R}^{2}$ (coefficient of determination) are up to 3.0 rpm/Hz and 99.9%, respectively. The proposed e-RPG has potential applications in the Internet of Things, self-powered sensing and self-sensing of rotational motions.

This work advances the research on continuous mode-reversal frequency modulated accelerometers by characterizing in depth some of their nonidealities, proposing methods for their compensation, and exploiting a renovated sensor design that enables closed-loop compensation of shock and vibrations. The scale factor nonlinearity is first investigated and compensated through a cubic calibration term, yielding a 50% larger range for a 2.5-fold larger scale factor than in former implementations. Additionally, temperature effects on the zero-g offset are compensated by exploiting the value of the low-pass filtered resonance frequency, which yields a valuable information of the silicon sensor temperature. This enables reducing the zero-g-offset temperature dependence by a factor 5 over previous works on similar structures. Finally, a closed-loop compensation of the quality factor, implemented through additional driving electrodes in the structure, guarantees a 25-fold reduction on effects of shocks and vibrations exciting the acceleration-sensitive mode. [2022-0117]